5-benzyl-2-(4-fluorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide

• IUPAC Name: 5-benzyl-2-[(4-fluorophenyl)methyl]-1,1-dioxo-3H-1λ6,2,5-benzothiadiazepin-4-one
• InChI: InChI=1S/C22H19FN2O3S/c23-19-12-10-18(11-13-19)14-24-16-22(26)25(15-17-6-2-1-3-7-17)20-8-4-5-9-21(20)29(24,27)28/h1-13H,14-16H2
• InChI Key: YAVWRFUEYSCVIG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2S(=O)(=O)N1CC3=CC=C(C=C3)F)CC4=CC=CC=C4
• Molecular Formula: C22H19FN2O3S
• Molecular Weight: 410.5 g/mol
• CAS No.: 951598-90-6

Description

5-benzyl-2-(4-fluorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19FN2O3S and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of 4H-benzo[b][1,4]thiazine 1,1-dioxides, achieved through the ring contraction of 2,5-dihydrobenzo[f][1,2,5]thiadiazepine 1,1-dioxides, demonstrates the potential for creating pharmacologically relevant derivatives. These derivatives have broad applications in medicinal and industrial fields due to their biological significance (Fülöpová et al., 2015).

• A novel method for synthesizing 4,5-dihydro-1,4-benzothiazepin-3(2H)-ones derivatives has been developed. This method involves acylation of N-substituted 2-chloro-5-nitrobenzylamines, showcasing a pathway to generate compounds with potential biological activities (Volovnenko et al., 2011).

• The study on 4-methoxy-1,5-benzothiazepine highlights the synthetic pathways leading to simple derivatives of the 1,4-thiazepine ring system. The oxidation of these compounds to their 1,1- dioxides forms has implications for further pharmacological exploration (Hofmann & Fischer, 1987).

Biological Activities and Potential Applications

• Fluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles exhibit cytotoxic properties in vitro, suggesting their use in cancer research and potential therapeutic applications. The synthesis of these compounds provides a framework for the development of new antitumor agents (Hutchinson et al., 2001).

• The synthesis of 1,4-benzodiazepines via Pd-catalyzed carboamination reactions offers a new route to generate compounds that could be significant in the development of CNS drugs, showcasing the versatility of benzothiadiazepine derivatives in medicinal chemistry (Neukom et al., 2011).